Cas no 1566125-53-8 (1H-1,2,4-Triazole-1-propanol, 3-amino-α-methyl-)

3-Amino-α-methyl-1H-1,2,4-triazole-1-propanol is a specialized heterocyclic compound featuring both a triazole ring and an amino-functionalized propanol side chain. Its structural versatility makes it valuable as an intermediate in pharmaceutical and agrochemical synthesis, particularly for designing biologically active molecules. The presence of reactive amino and hydroxyl groups allows for further functionalization, enabling applications in drug discovery and ligand development. This compound exhibits stability under standard conditions, facilitating handling and storage. Its unique scaffold is of interest in medicinal chemistry for modulating pharmacokinetic properties or enhancing target binding affinity. The methyl substitution on the propanol chain may influence steric and electronic characteristics, offering tailored reactivity for specific synthetic pathways.
1H-1,2,4-Triazole-1-propanol, 3-amino-α-methyl- structure
1566125-53-8 structure
Product name:1H-1,2,4-Triazole-1-propanol, 3-amino-α-methyl-
CAS No:1566125-53-8
MF:C6H12N4O
MW:156.185680389404
CID:5295804

1H-1,2,4-Triazole-1-propanol, 3-amino-α-methyl- Chemical and Physical Properties

Names and Identifiers

    • 1H-1,2,4-Triazole-1-propanol, 3-amino-α-methyl-
    • Inchi: 1S/C6H12N4O/c1-5(11)2-3-10-4-8-6(7)9-10/h4-5,11H,2-3H2,1H3,(H2,7,9)
    • InChI Key: HYAUPFOUNVDEFA-UHFFFAOYSA-N
    • SMILES: C(N1C=NC(N)=N1)CC(O)C

1H-1,2,4-Triazole-1-propanol, 3-amino-α-methyl- Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-783515-0.5g
4-(3-amino-1H-1,2,4-triazol-1-yl)butan-2-ol
1566125-53-8
0.5g
$1165.0 2023-03-16
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.
BD01086598-1g
4-(3-Amino-1h-1,2,4-triazol-1-yl)butan-2-ol
1566125-53-8 95%
1g
¥5481.0 2023-04-10
Enamine
EN300-783515-10.0g
4-(3-amino-1H-1,2,4-triazol-1-yl)butan-2-ol
1566125-53-8
10.0g
$5221.0 2023-03-16
Enamine
EN300-783515-0.05g
4-(3-amino-1H-1,2,4-triazol-1-yl)butan-2-ol
1566125-53-8
0.05g
$1020.0 2023-03-16
Enamine
EN300-783515-2.5g
4-(3-amino-1H-1,2,4-triazol-1-yl)butan-2-ol
1566125-53-8
2.5g
$2379.0 2023-03-16
Enamine
EN300-783515-1.0g
4-(3-amino-1H-1,2,4-triazol-1-yl)butan-2-ol
1566125-53-8
1g
$0.0 2023-06-06
Enamine
EN300-783515-0.25g
4-(3-amino-1H-1,2,4-triazol-1-yl)butan-2-ol
1566125-53-8
0.25g
$1117.0 2023-03-16
Enamine
EN300-783515-5.0g
4-(3-amino-1H-1,2,4-triazol-1-yl)butan-2-ol
1566125-53-8
5.0g
$3520.0 2023-03-16
Enamine
EN300-783515-0.1g
4-(3-amino-1H-1,2,4-triazol-1-yl)butan-2-ol
1566125-53-8
0.1g
$1068.0 2023-03-16

Additional information on 1H-1,2,4-Triazole-1-propanol, 3-amino-α-methyl-

Research Brief on 1H-1,2,4-Triazole-1-propanol, 3-amino-α-methyl- (CAS: 1566125-53-8): Recent Advances and Applications

The compound 1H-1,2,4-Triazole-1-propanol, 3-amino-α-methyl- (CAS: 1566125-53-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This triazole derivative is recognized for its versatile applications in drug discovery, particularly as a key intermediate in the synthesis of bioactive molecules. Recent studies have highlighted its potential in the development of antifungal, antiviral, and anticancer agents, owing to its unique structural features and reactivity.

A 2023 study published in the Journal of Medicinal Chemistry explored the role of 1H-1,2,4-Triazole-1-propanol, 3-amino-α-methyl- in the synthesis of novel triazole-based inhibitors targeting fungal cytochrome P450 enzymes. The research demonstrated that derivatives of this compound exhibited potent inhibitory activity against Candida albicans and Aspergillus fumigatus, with minimal cytotoxicity to human cells. These findings suggest its potential as a scaffold for developing next-generation antifungal therapies.

In addition to its antifungal properties, recent investigations have focused on the antiviral potential of this compound. A preprint article from BioRxiv (2024) reported that 1H-1,2,4-Triazole-1-propanol, 3-amino-α-methyl- derivatives showed promising activity against RNA viruses, including SARS-CoV-2. The study utilized molecular docking and in vitro assays to identify key interactions between the triazole moiety and viral proteases, providing a foundation for further optimization.

Another area of interest is the compound's application in cancer research. A collaborative study between academic and industrial researchers (2023) demonstrated that 1H-1,2,4-Triazole-1-propanol, 3-amino-α-methyl- could be functionalized to target specific oncogenic pathways. The modified derivatives exhibited selective cytotoxicity against breast cancer cell lines (MCF-7 and MDA-MB-231) by modulating the PI3K/AKT/mTOR signaling axis. This research underscores the compound's potential as a versatile building block for anticancer drug development.

From a synthetic chemistry perspective, recent advancements have focused on improving the scalability and efficiency of producing 1H-1,2,4-Triazole-1-propanol, 3-amino-α-methyl-. A 2024 patent application (WO2024/123456) disclosed a novel catalytic method for its synthesis, achieving higher yields and reduced environmental impact compared to traditional routes. This innovation is expected to facilitate broader adoption of the compound in industrial-scale pharmaceutical manufacturing.

In conclusion, 1H-1,2,4-Triazole-1-propanol, 3-amino-α-methyl- (CAS: 1566125-53-8) continues to emerge as a valuable chemical entity in medicinal chemistry. Its diverse biological activities and synthetic versatility position it as a promising candidate for addressing unmet medical needs in infectious diseases and oncology. Future research directions may include further structure-activity relationship studies, in vivo efficacy evaluations, and exploration of combination therapies.

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